Cas no 1189894-02-7 (Azamethiphos-d6)

• Product Name: Azamethiphos-d6
• CAS No: 1189894-02-7
• MF: C₉H₁₀ClN₂O₅PS
• MW: 330.714830875397
• CID: 824419
• Update Time: 2025-05-26

Azamethiphos-d6 Chemical and Physical Properties

Names and Identifiers

• Azamethiphos-d6
• 3-[bis(trideuteriomethoxy)phosphorylsulfanylmethyl]-6-chloro-[1,3]oxazolo[4,5-b]pyridin-2-one
• Azametiphos-d6
• Salmosan-d6
• Snip-d6

• Inchi： 1S/C9H10ClN2O5PS/c1-15-18(14,16-2)19-5-12-8-7(17-9(12)13)3-6(10)4-11-8/h3-4H,5H2,1-2H3/i1D3,2D3
• InChI Key： VNKBTWQZTQIWDV-WFGJKAKNSA-N
• SMILES： ClC1C=NC2=C(C=1)OC(N2CSP(=O)(OC([2H])([2H])[2H])OC([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 330.01100

Experimental Properties

• Melting Point: 92-930C
• PSA: 118.67000
• LogP: 2.73450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazolopyridines

Additional information on Azamethiphos-d6

Azamethiphos-d6: A Comprehensive Overview

Azamethiphos-d6, also known by its CAS number 1189894-02-7, is a compound that has garnered significant attention in the scientific and industrial communities. This compound is a derivative of azamethiphos, which belongs to the class of organophosphorus compounds. The "d6" in its name indicates the presence of six deuterium atoms, making it a deuterated version of the parent compound. Deuterated compounds are often used in research and development for their unique properties, particularly in fields such as pharmacology, toxicology, and environmental science.

The chemical structure of Azamethiphos-d6 consists of a central phosphorus atom bonded to an amine group and two other substituents. The deuterium atoms are strategically incorporated into the molecule, which can influence its physical and chemical properties. This modification can enhance stability, alter reactivity, or improve solubility, depending on the specific application. Recent studies have shown that deuterated compounds like Azamethiphos-d6 exhibit distinct behavior compared to their non-deuterated counterparts, making them valuable tools in experimental research.

One of the key areas where Azamethiphos-d6 has found application is in agricultural pest control. Organophosphorus compounds are well-known for their insecticidal properties, and the deuterated version offers additional advantages in terms of stability and efficacy. Researchers have been exploring the potential of Azamethiphos-d6 as a more sustainable alternative to traditional pesticides. By incorporating deuterium into the molecule, scientists aim to reduce environmental impact while maintaining or improving pest control efficiency.

In addition to its agricultural applications, Azamethiphos-d6 has also been studied for its role in environmental toxicology. Understanding how this compound interacts with ecosystems is crucial for assessing its safety and regulatory compliance. Recent studies have focused on the degradation pathways of Azamethiphos-d6 in various environmental conditions, including soil, water, and air. These investigations have provided valuable insights into its persistence and potential risks to non-target organisms.

The synthesis of Azamethiphos-d6 involves advanced chemical techniques that ensure high purity and isotopic enrichment. The process typically begins with the preparation of the parent compound azamethiphos, followed by selective deuteration at specific positions in the molecule. This precise control over the deuteration process is essential for achieving consistent quality and performance across different batches.

From a regulatory standpoint, compounds like Azamethiphos-d6 must undergo rigorous testing to ensure they meet safety standards. Regulatory agencies require comprehensive data on toxicity, environmental fate, and residue levels to determine whether such compounds can be safely used in agricultural and industrial settings. Recent advancements in analytical techniques have made it easier to assess these parameters with greater accuracy.

In conclusion, Azamethiphos-d6, with its unique properties derived from deuterium incorporation, represents a promising avenue for innovation in pest control and environmental science. Its applications span multiple disciplines, from agriculture to toxicology, making it a versatile tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in addressing global challenges related to food security and environmental sustainability.